Tacaco

• CAS No.: 13820-78-5
• Molecular Formula: Cl3CoH14N4O
• Molecular Weight: 251.43 g/mol
• IUPAC Name: azane;cobalt(3+);trichloride;hydrate
• InChI: InChI=1S/3ClH.Co.4H3N.H2O/h3*1H;;4*1H3;1H2/q;;;+3;;;;;/p-3
• InChI Key: SCTATIAKMFARDJ-UHFFFAOYSA-K
• SMILES: N.N.N.N.O.[Cl-].[Cl-].[Cl-].[Co+3]
• Synonyms: TACACo; tetraammine(chloroaquo)cobalt(III)

Description

Sechium tacaco (Cucurbitaceae), endemic to Costa Rica, is a climbing plant cultivated for its edible fruits, consumed as vegetables or desserts . Its fruits exhibit significant morphological variability, particularly in spine count (0–40 spines per fruit) and longitudinal sutures (4–8 sutures) . Recent studies highlight intra-species diversity, with five distinct varieties identified across geographically dispersed regions at ~1,100 m altitude . Key traits include volcanic soil preference (Andosols, Cambisols) and restricted distribution influenced by temperature-related bioclimatic variables .

Comparison with Similar Compounds

Sechium edule (Chayote)

Morphological Similarities :

• Vegetative anatomy (e.g., trichomes, stomata) and floral nectary structure .
• Presence of glandular-headed trichomes on reproductive organs .

Key Differences :

Trait	S. tacaco	S. edule	References
Spines	0–40 spines per fruit	Typically smooth or fewer spines
Sutures	4–8 longitudinal sutures	3–5 sutures
Seed Germination	Germinates outside the fruit	Requires fruit decomposition
Pollen Colpi	5–6 colpi	3–4 colpi
Foliar Dimorphism	Present (juvenile vs. adult)	Absent

Ecological and Agronomic Contrasts:

• S. edule is widely cultivated globally, while S.
• S. This compound exhibits higher genetic diversity, likely due to wild populations and localized adaptation, whereas S. edule shows reduced variability due to domestication .

Sechium talamancensis (Wild Ancestor)

Phylogenetic Relationship :

• S. talamancensis is hypothesized as the wild progenitor of S. This compound .

Morphological and Ecological Distinctions :

Trait	S. This compound	S. talamancensis	References
Fruit Size	50–150 g	Smaller, ~30–50 g
Spine Density	Higher variability (0–40)	Consistent low spine count
Altitude Range	800–1,500 m	Broader elevation tolerance
Soil Preference	Volcanic soils (high CEC)	Wider soil adaptability

Distribution :

• S. This compound is confined to Costa Rican highlands, while S. talamancensis may occupy broader Central American regions .